Cas no 1872528-11-4 (5-chloro-2-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 5-chloro-2-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1872528-11-4
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 6520542
• PubChem ID: 165524508
• Update Time: 2025-10-31

5-chloro-2-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1293035
• 5-chloro-2-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde
• 1872528-11-4

• Inchi： 1S/C11H9ClN2O2/c1-16-10-5-13-14(6-10)11-3-2-9(12)4-8(11)7-15/h2-7H,1H3
• InChI Key： YUEUQJCFGKRBSM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=O)C=1)N1C=C(C=N1)OC

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.1Ų

Additional information on 5-chloro-2-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde

Comprehensive Overview of 5-chloro-2-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1872528-11-4)

5-chloro-2-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1872528-11-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining a benzaldehyde core with a 4-methoxypyrazole substituent, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a key intermediate in synthesizing biologically active molecules, owing to its versatile reactivity and functional groups.

The growing demand for heterocyclic compounds like 5-chloro-2-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde is driven by their relevance in developing targeted therapies and sustainable agrochemicals. Recent trends in green chemistry have further highlighted the importance of such compounds, as they often serve as building blocks for environmentally friendly solutions. For instance, the methoxy and pyrazole groups in this compound contribute to its stability and bioavailability, making it a candidate for catalysis and molecular design applications.

In the context of AI-driven drug discovery, 5-chloro-2-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde has been explored for its potential interactions with enzyme targets and receptor proteins. Computational models frequently utilize such compounds to predict binding affinities and optimize lead molecules. This aligns with the increasing focus on precision medicine and high-throughput screening, where researchers seek efficient ways to identify novel bioactive compounds.

Another area of interest is the compound's applicability in material science, particularly in the development of organic electronic materials. Its conjugated system and electron-donating methoxy group make it a potential candidate for photovoltaic devices or sensors. As industries shift toward renewable energy solutions, compounds like 5-chloro-2-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde may play a pivotal role in advancing next-generation technologies.

From a synthetic perspective, the preparation of 5-chloro-2-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde often involves multistep organic reactions, including cross-coupling and functional group transformations. Researchers emphasize optimizing these processes to enhance yield and reduce waste, reflecting the principles of sustainable synthesis. This compound's CAS No. 1872528-11-4 is frequently referenced in patents and academic journals, underscoring its commercial and scientific value.

Given the rising popularity of custom synthesis and contract research organizations (CROs), 5-chloro-2-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde is often requested for bespoke projects. Its structural complexity and functional diversity make it a valuable asset for laboratories focusing on medicinal chemistry and chemical biology. Furthermore, its compatibility with modern analytical techniques, such as NMR spectroscopy and mass spectrometry, facilitates thorough characterization and quality control.

In conclusion, 5-chloro-2-(4-methoxy-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1872528-11-4) represents a multifaceted compound with broad implications across pharmaceuticals, agrochemicals, and advanced materials. Its integration into cutting-edge research underscores the ongoing demand for innovative chemical entities that address global challenges in health and sustainability. As scientific inquiry evolves, this compound will likely remain a focal point for interdisciplinary studies and industrial applications.